Cas no 1806834-94-5 (6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine)

• Product Name: 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine
• CAS No: 1806834-94-5
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915357
• Update Time: 2025-05-21

6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-3-1-2(12)4(5(8)9)6(10-3)11(13)14/h1,5H,(H,10,12)
• InChI Key： ZJTCBZIEENSLBO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C(F)F)=C([N+](=O)[O-])N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9

Additional information on 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine

Recent Advances in the Study of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS: 1806834-94-5)

6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS: 1806834-94-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly as a key intermediate in the development of novel pharmaceuticals. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic halogenation to achieve efficient production. The compound's structural elucidation has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical integrity for further applications. These advancements in synthesis methodologies have paved the way for scalable production, which is crucial for preclinical and clinical studies.

In terms of biological activity, 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine has shown promising results as a potential inhibitor of specific enzymatic targets. Recent in vitro studies have demonstrated its efficacy against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's difluoromethyl and nitro groups are believed to contribute to its binding affinity and selectivity, making it a valuable scaffold for further medicinal chemistry optimization. These findings underscore its potential as a lead compound in the development of targeted therapies.

Furthermore, computational modeling and molecular docking studies have provided insights into the interaction mechanisms of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine with its biological targets. These studies have revealed key binding motifs and potential sites for structural modification to enhance its pharmacological profile. Such in silico approaches, combined with experimental data, offer a robust framework for rational drug design, accelerating the discovery of derivatives with improved potency and reduced off-target effects.

The stability and pharmacokinetic properties of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine have also been investigated in recent preclinical studies. Results indicate moderate metabolic stability and acceptable bioavailability, although further optimization may be required to address challenges such as solubility and plasma protein binding. These studies are critical for advancing the compound into later stages of drug development, where its safety and efficacy can be evaluated in more complex biological systems.

In conclusion, 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS: 1806834-94-5) represents a promising candidate in the field of medicinal chemistry, with its unique chemical structure and demonstrated biological activities. Ongoing research efforts are focused on refining its synthesis, elucidating its mechanism of action, and optimizing its drug-like properties. As these studies progress, this compound may serve as a cornerstone for the development of novel therapeutics targeting a range of diseases. Future directions include exploring its potential in combination therapies and investigating its effects in in vivo models to validate its therapeutic potential.